![molecular formula C18H14ClN3OS B2722580 2-[(4-chlorophenyl)sulfanyl]-N-(3-pyridinylmethyl)nicotinamide CAS No. 866153-84-6](/img/structure/B2722580.png)
2-[(4-chlorophenyl)sulfanyl]-N-(3-pyridinylmethyl)nicotinamide
Description
2-[(4-chlorophenyl)sulfanyl]-N-(3-pyridinylmethyl)nicotinamide (CSPN) is an organosulfur compound that is widely used in scientific research. It has been studied for its potential medicinal applications, and its unique properties have been explored in a variety of laboratory experiments. CSPN is a synthetic compound that is structurally related to nicotinic acid, and is derived from the reaction of 4-chlorophenylsulfanyl chloride and 3-pyridinylmethanol.
Scientific Research Applications
Antibacterial Properties
This compound, as a derivative of nicotinamide, has been studied for its antibacterial properties . It has been found to be effective against various bacteria, including Gram-positive bacteria like S. aureus and Enterococcus faecalis, and Gram-negative bacteria like E. coli, P. aeruginosa, and Klebsiella pneumoniae .
Antibiofilm Properties
In addition to its antibacterial properties, this compound has also been investigated for its antibiofilm properties . Biofilms are communities of bacteria that are protected by a matrix of extracellular polymeric substances, making them more resistant to antibiotics. This compound’s ability to inhibit biofilm formation could make it a valuable tool in combating antibiotic-resistant infections .
Antiviral Properties
Some analogues of this compound have been synthesized as antiviral agents against NS2B/NS3 Dengue protease . This suggests that “2-[(4-chlorophenyl)sulfanyl]-N-(3-pyridinylmethyl)nicotinamide” could potentially have similar antiviral properties.
Computational Analyses
This compound has been investigated computationally, with studies examining its electronic properties using HOMO/LUMO contour plot and MEP maps . Such studies can provide valuable insights into the compound’s reactivity and stability.
Synthesis and Characterization
The synthesis and characterization of this compound using spectral techniques (IR, 1H-NMR, 13C-NMR, and MS) have been studied . Understanding the synthesis process and the resulting structure of the compound is crucial for its application in various fields.
Molecular Docking Analyses
Molecular docking analyses have been conducted to investigate the antibacterial properties of this compound . These studies can help understand how the compound interacts with bacterial proteins, providing insights into its mechanism of action.
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-N-(pyridin-3-ylmethyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3OS/c19-14-5-7-15(8-6-14)24-18-16(4-2-10-21-18)17(23)22-12-13-3-1-9-20-11-13/h1-11H,12H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCJUQWBGXOTPSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)C2=C(N=CC=C2)SC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-chlorophenyl)sulfanyl]-N-(3-pyridinylmethyl)nicotinamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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